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Compound of Interest

Compound Name: Strychnine sulfate

Cat. No.: B1261131

Technical Support Center: Strychnine Sulfate
Safe Handling and Disposal

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of strychnine sulfate in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with strychnine sulfate?

Al: Strychnine sulfate is a highly toxic substance that can be fatal if inhaled, swallowed, or
absorbed through the skin.[1][2] It is an extremely potent central nervous system stimulant that
can cause muscle cramps, stiffness, twitching, and severe convulsions, potentially leading to
death by asphyxia.[3][4][5][6]

Q2: What are the permissible exposure limits (PELS) for strychnine?

A2: The occupational exposure limits for strychnine are established by several regulatory
agencies. Refer to the table below for a summary of these limits.[1][3]

Q3: What personal protective equipment (PPE) is required when handling strychnine sulfate?

A3: When handling strychnine sulfate, it is crucial to wear appropriate PPE, including
chemical safety goggles or glasses with side shields, a face shield, protective gloves (inspect
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frequently for any signs of degradation), and a lab coat or protective suit.[1][7] In situations with
a potential for high exposure, a NIOSH-approved supplied-air respirator with a full facepiece is
necessary.[3]

Q4: What are the signs and symptoms of strychnine sulfate exposure?

A4: Acute exposure can lead to symptoms such as muscle cramps, stiffness, twitching,
restlessness, anxiety, and vision disturbances.[1][3] Overexposure can escalate to severe
convulsions, opisthotonos (arching of the back), and respiratory failure.[4][5]

Q5: What should | do in case of accidental exposure to strychnine sulfate?

A5: In case of any exposure, immediate medical attention is critical.[7]

o Skin Contact: Immediately wash the affected area with soap and large amounts of water and
remove contaminated clothing.[1][4]

o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.[1][3]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1][5]

e Ingestion: Rinse the mouth with water. Do not induce vomiting.[1][7]

Q6: How should | store strychnine sulfate in the laboratory?

A6: Strychnine sulfate should be stored in tightly closed containers in a cool, dry, and well-
ventilated area, away from light.[2][3] It should be kept in a locked cabinet or an area
accessible only to authorized personnel.[2]

Q7: What materials are incompatible with strychnine sulfate?

A7: Strychnine sulfate is incompatible with strong oxidizing agents, alkalis, alkali carbonates
and bicarbonates, benzoates, bromides, iodides, dichromates, tannic and picric acids,
salicylates, borax, gold chloride, and piperazine.[3][4][5]
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Issue Probable Cause

Solution

) ) ) Improper handling or container
Spill of solid strychnine sulfate fai
ailure.

Evacuate non-essential
personnel.[3] Wearing
appropriate PPE, cover the
spill with a water-dampened
paper towel to avoid raising
dust.[1] Carefully collect the
material using a scoop or
shovel and place it into a
labeled, sealed container for
hazardous waste disposal.[3]
[4] Clean the spill area at least
three times with a detergent
solution and paper towels,
treating all cleanup materials

as hazardous waste.[1]

Spill of strychnine sulfate Improper handling or container

solution failure.

Evacuate non-essential
personnel.[3] Wearing
appropriate PPE, use
absorbent pads to contain and
soak up the spill.[1] Place the
used absorbent materials into
a labeled, sealed container for
hazardous waste disposal.
Clean the spill area multiple
times with a detergent solution
and paper towels, treating all
cleanup materials as

hazardous waste.[1]

o Inadequate cleaning
Suspected contamination of ]
procedures or unnoticed small
work surfaces )
spills.

Decontaminate the work
surface by thoroughly cleaning
it with a soap and water
solution.[1] All cleaning
materials should be disposed

of as hazardous waste.[1]
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Unusual odor or appearance of

stored strychnine sulfate

Potential decomposition or

contamination.

Do not use the material.
Isolate the container in a well-
ventilated area, such as a
chemical fume hood. Contact
your institution's environmental
health and safety (EHS) office

for guidance on proper

disposal.

Parameter Value Agencyl/Source
Permissible Exposure Limit

0.15 mg/m3 OSHA[3]
(PEL) - 8-hour TWA
Recommended Exposure Limit

0.15 mg/m3 NIOSH[3]
(REL) - 10-hour TWA
Threshold Limit Value (TLV) -

0.15 mg/m3 ACGIHI[3]
8-hour TWA
Immediately Dangerous to Life )

3 mg/m3 (as Strychnine) NIOSH[3]
or Health (IDLH)
Lowest Published Lethal Dose

30 mg/kg EPA[5]
(Oral, Human)
Estimated Fatal Dose (Human) 5to 15 mg -[1]

Experimental Protocols
Protocol for Handling and Use of Strychnine Sulfate

o Preparation: Before handling, review the Safety Data Sheet (SDS) and this guide. Ensure

that a designated work area, such as a chemical fume hood, is prepared and that all

necessary PPE is readily available.[1][7] An emergency shower and eyewash station must

be accessible.[1][3]
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» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize the risk of inhalation.[2][7] Use tools and equipment dedicated to handling
strychnine sulfate to prevent cross-contamination.

 In-use Procedures: Keep containers of strychnine sulfate closed when not in use.[1] Avoid
actions that could generate dust. Do not eat, drink, or smoke in the laboratory.[3]

o End of Work: After handling, thoroughly wash hands and any potentially exposed skin with
soap and water.[1][3] Decontaminate all work surfaces and equipment with a soap and water
solution.[1]

Protocol for Disposal of Strychnine Sulfate Waste

Strychnine sulfate waste is considered hazardous and must be disposed of in accordance
with institutional, local, and federal regulations.[1][3] Contact your institution's EHS office for
specific guidance and to schedule a waste pickup.[1]

e Segregation: Do not mix strychnine sulfate waste with other chemical waste streams
unless specifically instructed to do so by your EHS office.

o Containment: Place all solid and liquid strychnine sulfate waste, including contaminated
materials like gloves, paper towels, and absorbent pads, into a clearly labeled, sealed, and
non-reactive container.[1][3]

e Labeling: The waste container must be labeled with the words "HAZARDOUS WASTE," the
full chemical name "Strychnine Sulfate,” and the approximate quantity of the waste.[1]

o Storage: Store the sealed waste container in a designated, secure area, away from
incompatible materials, until it is collected by a certified hazardous waste disposal service.

Visualizations
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Caption: Workflow for the cleanup of a strychnine sulfate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [safe handling and disposal of strychnine sulfate in a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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